Cas no 924868-81-5 (Methyl 2,5-difluoro-4-nitrobenzoate)

Methyl 2,5-difluoro-4-nitrobenzoate structure
924868-81-5 structure
Product Name:Methyl 2,5-difluoro-4-nitrobenzoate
CAS No:924868-81-5
MF:C8H5F2NO4
MW:217.126409292221
MDL:MFCD08689670
CID:1027430
PubChem ID:18526058
Update Time:2024-10-26

Methyl 2,5-difluoro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2,5-difluoro-4-nitrobenzoate
    • Benzoicacid,2,5-difluoro-4-nitro-,Methylester
    • Methyl 2,5-difluoro-4-nitrobenzenecarboxylate
    • Benzoic acid, 2,5-difluoro-4-nitro-, Methyl ester
    • methyl2,5-Difluoro-4-nitrobenzoate
    • XBUVRWIIEREYFL-UHFFFAOYSA-N
    • SBB095362
    • 5629AC
    • methyl-2,5-difluoro-4-nitrobenzoate
    • AM62248
    • ST24047582
    • 2,5-Difluoro-4-nitrobenzoic acid methyl ester
    • DB-351805
    • SY239387
    • AA-0713
    • 924868-81-5
    • DTXSID50594727
    • CS-0105539
    • SCHEMBL1560111
    • J-521898
    • AKOS005071566
    • 2,5-difluoro-4-nitro-benzoic acid methyl ester
    • MFCD08689670
    • MDL： MFCD08689670
    • Inchi： 1S/C8H5F2NO4/c1-15-8(12)4-2-6(10)7(11(13)14)3-5(4)9/h2-3H,1H3
    • InChI Key： XBUVRWIIEREYFL-UHFFFAOYSA-N
    • SMILES： O=C(C1C(F)=CC([N+](=O)[O-])=C(F)C=1)OC

Computed Properties

  • Exact Mass: 217.01866396g/mol
  • Monoisotopic Mass: 217.01866396g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 268
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1
  • XLogP3: 1.8

Experimental Properties

  • Boiling Point: 318.3°C at 760 mmHg

Methyl 2,5-difluoro-4-nitrobenzoate Security Information

Methyl 2,5-difluoro-4-nitrobenzoate Pricemore >>

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Methyl 2,5-difluoro-4-nitrobenzoate Production Method

Production Method 1

116465-48-6 116465-48-6
924868-81-5 924868-81-5
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ,  Water ;  overnight, rt → reflux; reflux → rt
Reference
Preparation of indolin-2-one, benzimidazol-2-one and benzoxazol-2-one compounds as inhibitors of serine palmitoyltransferase
, World Intellectual Property Organization, , ,

Production Method 2

116465-48-6 116465-48-6
924868-81-5 924868-81-5
Reaction Conditions
1.1 Reagents: Sulfuric acid ;  overnight, 65 °C
Reference
Preparation of 1H-benzimidazole-6-carboxylic acid derivatives as glucagon-like peptide-1 receptor (GLP-1R) agonists and uses thereof
, World Intellectual Property Organization, , ,

Production Method 3

116465-48-6 116465-48-6
924868-81-5 924868-81-5
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Methanol ;  rt; 5 h, reflux
Reference
Preparation of 5,6-dihydro-1,2,4-triazine compounds as GLP-1 receptor agonist
, China, , ,

Production Method 4

116465-48-6 116465-48-6
924868-81-5 924868-81-5
Reaction Conditions
1.1 Reagents: Acetyl chloride Solvents: Methanol ;  rt; 5 h, reflux
Reference
Preparation of indole carboxamide derivatives as P2X7 receptor antagonists
, World Intellectual Property Organization, , ,

Production Method 5

116465-48-6 116465-48-6
924868-81-5 924868-81-5
Reaction Conditions
1.1 Reagents: Acetyl chloride Solvents: Methanol ;  5 h, reflux
Reference
Preparation of indole carboxamide derivatives as P2x7 receptor antagonists
, World Intellectual Property Organization, , ,

Methyl 2,5-difluoro-4-nitrobenzoate Raw materials

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